Navigating the Solubility Landscape of 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic Acid: A Technical Guide for Drug Development
Navigating the Solubility Landscape of 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic Acid: A Technical Guide for Drug Development
Abstract
In the landscape of modern drug discovery, the physicochemical properties of new chemical entities (NCEs) are paramount to their successful development. Among these, solubility stands as a critical gatekeeper, profoundly influencing a compound's bioavailability, formulation, and overall therapeutic potential.[1][2][3][4] This technical guide provides an in-depth exploration of the solubility of 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic acid, a molecule of interest within the broader class of quinoline-4-carboxylic acids known for their diverse pharmacological activities. While specific experimental solubility data for this exact compound is not extensively published, this guide will equip researchers, scientists, and drug development professionals with the foundational knowledge, theoretical framework, and practical methodologies to determine, understand, and modulate its solubility in relevant organic solvents. By synthesizing information on closely related analogs and first principles of physical chemistry, we present a comprehensive roadmap for navigating the solubility challenges inherent in advancing quinoline-based drug candidates.
The Critical Role of Solubility in Drug Discovery and Development
The journey of a drug candidate from the laboratory to the clinic is fraught with challenges, many of which are rooted in its fundamental physical and chemical properties. Solubility, the ability of a compound to dissolve in a solvent to form a homogenous solution, is a cornerstone of pharmaceutical development.[1][4] A drug must be in a dissolved state to be absorbed into the systemic circulation and reach its target site of action.[1][2] Consequently, poor solubility can lead to a cascade of undesirable outcomes, including:
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Low and Erratic Bioavailability: Inadequate dissolution in gastrointestinal fluids can result in poor absorption and variable therapeutic effects.[1][2][4]
-
Challenges in Formulation: Developing suitable dosage forms, both oral and parenteral, becomes exceedingly difficult for poorly soluble compounds.[1]
-
Inaccurate Biological Screening Data: In early-stage discovery, low solubility can lead to false negatives or misleading structure-activity relationships (SAR) in in vitro assays.[5]
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Increased Development Costs and Timelines: Overcoming solubility issues often requires significant investment in advanced formulation technologies and extensive preclinical testing.[4]
Given that over 40% of new chemical entities are reported to be poorly water-soluble, a proactive and informed approach to understanding and addressing solubility is indispensable.[1]
Structural and Physicochemical Considerations for 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic Acid
While specific experimental data for the title compound is sparse, we can infer its likely solubility characteristics by analyzing its molecular structure and comparing it to related quinoline derivatives.
Molecular Structure:
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Quinoline Core: The fundamental quinoline ring system is a heterocyclic aromatic structure. Unsubstituted quinoline is sparingly soluble in water but soluble in many organic solvents like ethanol, ether, and benzene.[6]
-
Carboxylic Acid Group (-COOH): This functional group introduces polarity and the capacity for hydrogen bonding, which can enhance solubility in polar solvents. However, it also introduces ionizable character, making its solubility highly dependent on the pH of the medium.[7][8]
-
Bromo Substituents (-Br): The two bromine atoms significantly increase the molecular weight and hydrophobicity of the molecule. This is expected to decrease its solubility in polar solvents, particularly water.
-
Phenyl Group: The presence of the bromophenyl ring further contributes to the molecule's hydrophobicity and potential for π-π stacking interactions, which can favor the solid state over dissolution.
Based on these features, 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic acid is anticipated to be a poorly water-soluble compound. Its solubility in organic solvents will be a delicate balance between the polarity imparted by the carboxylic acid and the overall hydrophobicity of the large, halogenated aromatic system.
Predicted Properties of a Related Analog (Quinoline-4-carboxylic acid):
| Property | Value | Source |
| logP | 1.63 | ChemAxon[9] |
| pKa (Strongest Acidic) | 3.61 | ChemAxon[9] |
| pKa (Strongest Basic) | 1.86 | ChemAxon[9] |
These predicted values for the parent quinoline-4-carboxylic acid suggest a molecule with moderate lipophilicity. The addition of two bromo-phenyl groups in the title compound will substantially increase the logP value, indicating a higher propensity to partition into non-polar environments.
Theoretical Framework for Solubility
The solubility of a crystalline organic compound is governed by the thermodynamics of the dissolution process. It is a function of both the solute's crystal lattice energy (the energy required to break the intermolecular forces in the solid state) and the solvation energy (the energy released upon interaction of the solute molecules with the solvent molecules).
Several theoretical models can be employed to predict or understand solubility, including:
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Hildebrand and Hansen Solubility Parameters: These empirical methods provide a numerical estimate of the cohesive energy density of a substance and can be used to predict miscibility and solubility based on the principle that "like dissolves like."[1]
-
The van't Hoff Equation: This thermodynamic relationship describes the temperature dependence of the solubility product, allowing for the determination of the enthalpy and entropy of dissolution.[10] An endothermic dissolution process (positive enthalpy change) indicates that solubility will increase with temperature.
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Machine Learning Models: In recent years, machine learning algorithms have shown significant promise in predicting the solubility of organic compounds in various solvents with increasing accuracy.[11][12][13] These models are trained on large datasets of experimental solubility data and can learn complex relationships between molecular structure and solubility.
A Practical Guide to Experimental Solubility Determination
Given the lack of published data, experimental determination of the solubility of 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic acid is essential. The choice of method will depend on the stage of development and the required throughput.
Thermodynamic vs. Kinetic Solubility
It is crucial to distinguish between two key types of solubility measurements:
-
Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent under thermodynamic equilibrium at a given temperature and pressure.[2] The "shake-flask" method is the gold standard for determining thermodynamic solubility.[14][15]
-
Kinetic Solubility: This method measures the concentration at which a compound, initially dissolved in a high-concentration stock solution (typically DMSO), precipitates when added to an aqueous buffer.[2] It is a high-throughput method often used in early drug discovery for rapid screening of large numbers of compounds.
For lead optimization and preclinical development, determining the thermodynamic solubility is paramount for accurate characterization of the drug candidate.
Recommended Experimental Protocol: The Shake-Flask Method
This protocol outlines a robust and reliable method for determining the thermodynamic solubility of 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic acid in a range of organic solvents.
Objective: To determine the equilibrium solubility of the target compound in selected organic solvents at a controlled temperature.
Materials:
-
6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic acid (solid)
-
Selected organic solvents (e.g., DMSO, DMF, THF, 1,4-Dioxane, Ethyl Acetate, Acetonitrile, Methanol, Ethanol)
-
Vials with screw caps
-
Orbital shaker or rotator with temperature control
-
Centrifuge
-
Syringe filters (0.22 µm)
-
Analytical balance
-
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
Step-by-Step Methodology:
-
Preparation of Saturated Solutions:
-
Add an excess amount of the solid compound to a vial containing a known volume of the selected solvent. The presence of undissolved solid is essential to ensure that equilibrium with the solid phase is achieved.
-
Seal the vials tightly to prevent solvent evaporation.
-
-
Equilibration:
-
Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25 °C).
-
Agitate the samples for a sufficient period to reach equilibrium. A minimum of 24-48 hours is typically recommended.[15]
-
-
Phase Separation:
-
After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.
-
Centrifuge the vials at a high speed to pellet the remaining undissolved solid.
-
-
Sample Collection and Preparation:
-
Carefully withdraw an aliquot of the supernatant, taking care not to disturb the solid pellet.
-
Filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles.
-
Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.
-
-
Quantification:
-
Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved compound.
-
Prepare a calibration curve using standard solutions of the compound of known concentrations.
-
Calculate the solubility of the compound in the original solvent, taking into account the dilution factor.
-
Data Presentation:
The experimentally determined solubility data should be summarized in a clear and concise table.
| Solvent | Dielectric Constant | Polarity Index | Solubility (mg/mL) at 25°C | Solubility (µM) at 25°C |
| Dimethyl Sulfoxide (DMSO) | 47.2 | 7.2 | ||
| N,N-Dimethylformamide (DMF) | 36.7 | 6.4 | ||
| Tetrahydrofuran (THF) | 7.5 | 4.0 | ||
| 1,4-Dioxane | 2.2 | 4.8 | ||
| Ethyl Acetate | 6.0 | 4.4 | ||
| Acetonitrile | 37.5 | 5.8 | ||
| Methanol | 32.7 | 5.1 | ||
| Ethanol | 24.5 | 4.3 |
(Note: This table should be populated with the experimentally determined values.)
Visualizing the Experimental Workflow
Caption: Workflow for Thermodynamic Solubility Determination.
Interpreting Solubility Data in the Context of Drug Development
The solubility data obtained from the experimental work is not merely a set of numbers; it is a critical piece of the puzzle in assessing the developability of 6-Bromo-2-(3-bromophenyl)quinoline-4-carboxylic acid.
-
High Solubility in DMSO/DMF: These aprotic polar solvents are excellent at dissolving a wide range of organic molecules and are commonly used for preparing stock solutions for biological screening. High solubility in these solvents is advantageous for in vitro assays.
-
Solubility in Alcohols (Methanol/Ethanol): Solubility in these protic polar solvents can provide insights into the compound's ability to engage in hydrogen bonding interactions. These solvents are also relevant for certain formulation approaches.
-
Solubility in Less Polar Solvents (THF, Ethyl Acetate): Data from these solvents can be useful for understanding the compound's behavior in lipid-like environments and for developing purification and crystallization processes.
-
Impact on Preformulation: The solubility profile across a range of solvents will guide the selection of appropriate excipients and formulation strategies. For a poorly soluble compound, techniques such as salt formation (if applicable), co-solvency, or amorphous solid dispersions may be necessary.
The Interplay of Solubility and Other Drug-like Properties
Solubility does not exist in isolation. It is intricately linked to other key parameters in drug development, as illustrated in the following diagram.
Caption: Relationship between Solubility and Key Drug Development Parameters.
Conclusion and Future Directions
References
-
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]
-
Whyte, B. (2023). Drug solubility: why testing early matters in HTS. BMG LABTECH. [Link]
-
National Center for Biotechnology Information. PubChem Compound Summary for CID 1223599, 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. [Link]
-
Carvajal, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Pharmaceutical research, 36(4), 62. [Link]
-
Krzyzanowski, M., Aishee, S. M., Singh, N., & Goldsmith, B. R. (2023). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic cosolvents. Digital Discovery, 2(6), 1735-1748. [Link]
-
Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In Drug Design and Discovery in Alzheimer's Disease. IntechOpen. [Link]
-
Lund University Publications. (2005). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]
-
MIT News. (2023). A new model predicts how molecules will dissolve in different solvents. [Link]
-
Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. [Link]
-
Human Metabolome Database. (2021). Showing metabocard for Quinoline-4-carboxylic acid (HMDB0257047). [Link]
-
Pal, D., & Parvin, F. (2017). STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. International Journal of Pharmaceutical Research, 9(3). [Link]
-
Liu, R. (Ed.). (2015). Water Insoluble Drug Formulation. CRC press. [Link]
-
Abraham, M. H., & Acree, W. E. (2021). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews, 121(15), 9479-9534. [Link]
-
Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. [Link]
-
El-Faham, A., et al. (2023). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega, 8(22), 19783-19803. [Link]
-
El-Sayed, M. A., et al. (2023). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. Molecules, 28(13), 5130. [Link]
-
El-Faham, A., et al. (2023). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. National Institutes of Health. [Link]
-
Carvajal, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. [Link]
-
Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate. [Link]
-
Zhang, Z., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 88(17), 12248-12258. [Link]
-
Li, B., et al. (2022). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. Polymers, 14(19), 4057. [Link]
-
El-Faham, A., et al. (2023). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ResearchGate. [Link]
-
Liu, X., et al. (2023). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. Journal of Cheminformatics, 15(1), 93. [Link]
-
Sato, K., et al. (2020). Prediction of the Solubility of Organic Compounds in High-Temperature Water Using Machine Learning. ResearchGate. [Link]
Sources
- 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
- 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
- 3. bmglabtech.com [bmglabtech.com]
- 4. ascendiacdmo.com [ascendiacdmo.com]
- 5. books.rsc.org [books.rsc.org]
- 6. noveltyjournals.com [noveltyjournals.com]
- 7. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. hmdb.ca [hmdb.ca]
- 10. pubs.acs.org [pubs.acs.org]
- 11. A new model predicts how molecules will dissolve in different solvents | MIT News | Massachusetts Institute of Technology [news.mit.edu]
- 12. Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. scispace.com [scispace.com]
- 15. lup.lub.lu.se [lup.lub.lu.se]
